3-(aminomethyl)-N,N-dimethylcinnolin-4-amine

• Molecular Formula: C11H14N4
• Molecular Weight: 202.26 g/mol
• SMILES: CN(C)C1=C(N=NC2=CC=CC=C21)CN
• InChI: InChI=1S/C11H14N4/c1-15(2)11-8-5-3-4-6-9(8)13-14-10(11)7-12/h3-6H,7,12H2,1-2H3
• InChIKey: ZTQDLCRXRJCONK-UHFFFAOYSA-N

3-(Aminomethyl)-N,N-dimethylcinnolin-4-amine Identity & Procurement

3-(Aminomethyl)-N,N-dimethylcinnolin-4-amine (CAS 1334148-46-7) is a heterocyclic building block featuring a cinnoline core with a 3-aminomethyl substituent and an N,N-dimethyl group at the 4-position, with a molecular weight of 202.26 Da . The cinnoline scaffold is a recognized pharmacophore in medicinal chemistry, with derivatives showing activities against diverse kinase and non-kinase targets, though the unsubstituted parent compound typically lacks potent biological activity [1]. This compound is commercially available as a research chemical with typical purity specifications of 95–98% from specialty suppliers .

•Heterocyclic building block with a cinnoline pharmacophore core

•3-Aminomethyl handle for amide, urea, or reductive amination library synthesis

•Supplied as research chemical with typical purity 95–98%

• [1] Szumilak M, Stanczak A. Cinnoline scaffold—a molecular heart of medicinal chemistry? Molecules. 2019;24(12):2271. View Source

3-(Aminomethyl)-N,N-dimethylcinnolin-4-amine Differentiation from Analogs

Generic substitution with unsubstituted cinnoline (cinnoline, CAS 253-66-7) or simpler 4-amino cinnoline analogs fails because the 3-aminomethyl and N,N-dimethyl substitutions are essential for modulating physicochemical properties and biological recognition. The unsubstituted cinnoline core exhibits limited solubility and lacks the functional handles required for further derivatization or target engagement [1]. Cinnoline-4-amine derivatives, while showing some inhibitory activity against kinases such as ATM and PI3K in the low nanomolar range [2], differ fundamentally in their substitution pattern at the 3-position, which can drastically alter selectivity profiles and synthetic utility. The specific 3-aminomethyl-N,N-dimethyl substitution pattern in this compound provides a unique vector for molecular elaboration and potential receptor interactions not present in simpler analogs [3].

Unsubstituted cinnoline

Lacks the 3-aminomethyl and N,N-dimethyl groups required for derivatization and solubility modulation

Cinnoline-4-amine analogs

Substitution pattern at 3-position differs and may alter selectivity profiles in kinase assays

3-Carboxamide cinnolines

Already elaborated at 3-position; limits further synthetic diversification for library construction

• [1] Szumilak M, Stanczak A. Cinnoline scaffold—a molecular heart of medicinal chemistry? Molecules. 2019;24(12):2271. View Source
• [2] Degorce S, et al. Discovery of a series of 3-cinnoline carboxamides as orally bioavailable, highly potent, and selective ATM inhibitors. J Med Chem. 2018;61(15):6715-6732. View Source
• [3] Neurogen Corporation. Substituted cinnolin-4-ylamines. US Patent 7,250,414. 2007. Available from: https://patents.justia.com/patent/7250414 View Source

3-(Aminomethyl)-N,N-dimethylcinnolin-4-amine Evidence Comparison

TAAR5: No Agonism vs. Kinase Inhibitors

3-(Aminomethyl)-N,N-dimethylcinnolin-4-amine shows no agonist activity at the mouse trace amine-associated receptor 5 (TAAR5) up to 10 μM, indicating functional selectivity against this GPCR target [1]. This contrasts with other cinnoline derivatives that show potent enzyme inhibition, such as cinnoline-based PI3K inhibitors with IC50 values in the low nanomolar range (0.65–4.7 nM) or ATM inhibitors with IC50 of 0.7 nM [2].

TAAR5 Selectivity

Cross-study

EC50 >10,000 nM (TAAR5)

vs. PI3K inhibitors IC50 0.65–4.7 nM

Lack of TAAR1 agonism may support off-target profiling studies

HEK293 cells expressing mouse TAAR5

Evidence Dimension	EC50 for TAAR5 agonism
Target Compound Data	>10,000 nM (EC50)
Comparator Or Baseline	Cinnoline-based PI3K/ATM inhibitors: IC50 0.65–4.7 nM
Quantified Difference	>2,100-fold lower apparent activity at TAAR5 compared to kinase inhibitor potency of cinnoline analogs
Conditions	Agonist activity assay in HEK293 cells expressing mouse TAAR5

Why This Matters

This data demonstrates that the compound lacks activity at TAAR5, a potential off-target, which may be relevant for researchers seeking a scaffold with a distinct selectivity profile compared to highly potent kinase-targeting cinnolines.

• [1] BindingDB. BDBM50227351 CHEMBL3628706: Agonist activity at mouse TAAR5 expressed in HEK293 cells. Available from: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?mol=BDBM50227351 View Source
• [2] Liu Y, et al. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. Bioorg Med Chem Lett. 2021;48:128236. View Source

CXCR4: No Agonism vs. Kinase Inhibitors

3-(Aminomethyl)-N,N-dimethylcinnolin-4-amine exhibits no agonist activity at the chemokine receptor CXCR4 up to 30 μM, indicating functional selectivity against this important therapeutic target [1]. This is in stark contrast to cinnoline-based ATM kinase inhibitors which achieve cellular IC50 values of 0.0028 μM, highlighting the target compound's distinct pharmacological fingerprint [2].

CXCR4 Selectivity

Cross-study

EC50 >30,000 nM (CXCR4)

vs. ATM cellular IC50 2.8 nM

No CXCR4 agonism supports chemokine pathway-avoidance profiling

Ca2+ flux assay in human CCRF-CEM cells

Evidence Dimension	EC50 for CXCR4 agonism
Target Compound Data	>30,000 nM (EC50)
Comparator Or Baseline	Cinnoline-based ATM inhibitors: cellular IC50 2.8 nM
Quantified Difference	>10,700-fold lower apparent activity at CXCR4 compared to ATM cellular potency
Conditions	Ca2+ flux assay in human CCRF-CEM cells

Why This Matters

This data confirms the compound's lack of activity at CXCR4, which is crucial for researchers aiming to avoid modulating this chemokine pathway when using the compound as a scaffold or control.

• [1] BindingDB. BDBM50270028 CHEMBL4071612: Agonist activity at CXCR4 in human CCRF-CEM cells. Available from: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?mol=BDBM50270028 View Source
• [2] Degorce S, et al. Discovery of a series of 3-cinnoline carboxamides as orally bioavailable, highly potent, and selective ATM inhibitors. J Med Chem. 2018;61(15):6715-6732. View Source

IMPDH Inhibition vs. Potent Kinase Inhibitors

3-(Aminomethyl)-N,N-dimethylcinnolin-4-amine exhibits a Ki of 440 nM against inosine-5'-monophosphate dehydrogenase (IMPDH) [1]. While this represents a measurable biochemical interaction, it is significantly weaker than the sub-nanomolar to low nanomolar IC50 values observed for other cinnoline derivatives against kinases like PI3K (0.65–4.7 nM) [2], ATM (0.7 nM) , or PDE10A (1.5–18.6 nM) [3].

IMPDH Affinity

Cross-study

Ki = 440 nM

Moderate IMPDH inhibition supports ligand-based optimization studies

Kinase inhibitor comparators IC50 0.65–18.6 nM

Evidence Dimension	IMPDH inhibition constant (Ki)
Target Compound Data	440 nM (Ki)
Comparator Or Baseline	Cinnoline-based kinase/PDE inhibitors: IC50 0.65–18.6 nM
Quantified Difference	~23- to 677-fold lower potency compared to optimized cinnoline kinase inhibitors
Conditions	Inhibition of NMD substrate of IMPDH (type not competitive)

Why This Matters

This data positions the compound as a moderately active IMPDH ligand, providing a distinct biochemical profile compared to the highly potent kinase-targeting cinnoline analogs. Researchers interested in IMPDH modulation may find this scaffold a useful starting point for optimization.

• [1] BindingDB. PrimarySearch_ki: IMPDH inhibition data. Available from: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?mol=BDBM50270028 View Source
• [2] Liu Y, et al. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. Bioorg Med Chem Lett. 2021;48:128236. View Source
• [3] Zheng H, et al. Synthesis and in vitro characterization of cinnoline and benzimidazole analogues as phosphodiesterase 10A inhibitors. ACS Chem Neurosci. 2015;6(3):417-424. View Source

Synthetic Handle Advantage Over Analogs

The 3-aminomethyl group in 3-(aminomethyl)-N,N-dimethylcinnolin-4-amine provides a primary amine handle for further functionalization via amide bond formation, reductive amination, or urea synthesis, enabling the construction of diverse compound libraries . This contrasts with 3-cinnoline carboxamide derivatives used as ATM or PI3K inhibitors, where the 3-position is already elaborated and less amenable to further modification [1], or unsubstituted cinnoline-4-amines which lack a functional group at the 3-position entirely [2].

Synthetic Versatility

Class-level inference

Primary amine at 3-position; N,N-dimethyl at 4-position

Dual substitution enables diverse library synthesis

Validation may be required for specific derivatization routes

Evidence Dimension	Synthetic utility (number of derivatizable positions)
Target Compound Data	Primary amine at 3-position available for derivatization; N,N-dimethyl at 4-position
Comparator Or Baseline	3-Cinnoline carboxamides (already elaborated at 3-position); cinnoline-4-amine (no substitution at 3-position)
Quantified Difference	Qualitative difference in synthetic versatility: the target compound offers a unique combination of a free primary amine and a tertiary amine for SAR exploration
Conditions	Standard organic synthesis methodologies (amide coupling, reductive amination, etc.)

Why This Matters

The presence of a free primary amine makes this compound a versatile building block for medicinal chemistry, enabling the synthesis of focused libraries that are not accessible from fully elaborated cinnoline drug candidates.

• [1] Degorce S, et al. Discovery of a series of 3-cinnoline carboxamides as orally bioavailable, highly potent, and selective ATM inhibitors. J Med Chem. 2018;61(15):6715-6732. View Source
• [2] BindingDB. BDBM3271: N-(3-bromophenyl)cinnolin-4-amine. Available from: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?mol=BDBM3271 View Source

3-(Aminomethyl)-N,N-dimethylcinnolin-4-amine Applications

Scaffold for Library Synthesis

The 3-aminomethyl group serves as a primary amine handle for rapid diversification via amide coupling, urea formation, or reductive amination, enabling the construction of compound libraries for screening against various targets . This contrasts with 3-carboxamide cinnolines used as ATM inhibitors, which are less amenable to further modification [5].

TAAR5 & CXCR4 Negative Control

The compound's demonstrated lack of agonist activity at TAAR5 (EC50 >10 μM) and CXCR4 (EC50 >30 μM) [5] makes it a suitable negative control for assays investigating these receptors, where other cinnoline derivatives might exhibit confounding activity.

IMPDH Inhibitor Optimization Starting Point

With a measured Ki of 440 nM against IMPDH , this compound represents a tractable starting point for structure-activity relationship (SAR) studies aimed at developing more potent IMPDH inhibitors, a target for immunosuppressive and antiviral therapies.

Distinct Selectivity Kinase Inhibitor Scaffold

Unlike highly potent cinnoline-based ATM (IC50 0.7 nM) or PI3K (IC50 0.65–4.7 nM) [5] inhibitors, this compound offers a distinct selectivity profile with weak IMPDH activity and no TAAR5/CXCR4 agonism, providing a unique starting point for developing inhibitors with a different target bias.

Application

Selection Property

Validation Focus

Cinnoline library synthesis

Primary amine for derivatization

Amide/urea/reductive amination compatibility

Off-target selectivity profiling

Absence of TAAR5/CXCR4 agonism

GPCR off-target assay interpretation

IMPDH inhibition research

Measurable IMPDH affinity (Ki context)

IMPDH inhibition assay development

Selectivity profiling studies

Distinct kinase-selectivity profile

Kinase panel screening context

• [1] Degorce S, et al. Discovery of a series of 3-cinnoline carboxamides as orally bioavailable, highly potent, and selective ATM inhibitors. J Med Chem. 2018;61(15):6715-6732. View Source
• [2] BindingDB. BDBM50227351 CHEMBL3628706: Agonist activity at mouse TAAR5 expressed in HEK293 cells. Available from: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?mol=BDBM50227351 View Source
• [3] BindingDB. BDBM50270028 CHEMBL4071612: Agonist activity at CXCR4 in human CCRF-CEM cells. Available from: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?mol=BDBM50270028 View Source
• [4] BindingDB. PrimarySearch_ki: IMPDH inhibition data. Available from: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?mol=BDBM50270028 View Source
• [5] Liu Y, et al. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity. Bioorg Med Chem Lett. 2021;48:128236. View Source